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Compound of Interest

Compound Name: 2,3,4-Trimethyldecane

CAS No.: 62238-15-7

Cat. No.: B13794527

Get Quote

Executive Summary: Operational Directive
2,3,4-Trimethyldecane (CAS: 62238-15-7) is a branched C13 alkane.[1][2] While it poses

lower immediate volatility risks compared to lighter hydrocarbons (like hexane), its primary

hazards are aspiration toxicity and combustibility.

Disposal Verdict: This substance must never be disposed of via sanitary sewer systems. It is

classified as Non-Halogenated Organic Solvent Waste. The required disposal pathway is High-

Temperature Incineration or Fuel Blending through a licensed hazardous waste contractor.

Part 1: Hazard Characterization & Safety
Assessment
Before handling waste, you must understand the causality of the hazards. We do not simply

follow rules; we mitigate physical risks based on molecular behavior.

The Aspiration Hazard (The Silent Killer)
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Mechanism: Like many mid-chain alkanes, 2,3,4-trimethyldecane has low surface tension

and low viscosity. If swallowed (or if vomiting occurs after ingestion), the liquid can bypass

the glottis and enter the bronchial tree.

Result: This causes chemical pneumonitis—a severe, often fatal inflammation of lung tissue.

Operational Implication: Never pipette by mouth. If a spill occurs, do not create aerosols.

Flammability vs. Combustibility
Flash Point: ~85°C (185°F).

Classification: Technically a Combustible Liquid (Class IIIA), not a Flammable Liquid (Class

I).

Risk: While it does not ignite as easily as acetone at room temperature, it will burn vigorously

once heated. In a waste container mixed with other solvents, it contributes to the overall

caloric value (BTU) of the waste stream.

Table 1: Physical Properties Relevant to Disposal

Property Value Disposal Implication

Molecular Formula C₁₃H₂₈
High Carbon/Hydrogen ratio;

excellent for fuel blending.

Flash Point ~85°C
Combustible. Store away from

oxidizers.

Density ~0.76 g/mL
Floats on water. Do not use

water to extinguish fires.[3][4]

Water Solubility Immiscible
Strictly prohibited from drain

disposal (hydrophobic).

Reactivity Stable
Compatible with most standard

organic waste streams.

Part 2: Waste Classification & Segregation

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13794527/docs?utm_src=pdf-body#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.chemicalbook.com/msds/2-3-4-trimethylpentane.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11934411&lang=EN
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure cost-effective and safe disposal, you must segregate waste streams at the source.

RCRA Classification (USA Context)
Under the Resource Conservation and Recovery Act (RCRA), 2,3,4-trimethyldecane is not P-

listed or U-listed. However, waste mixtures containing it are typically classified as:

D001 (Ignitable): If mixed with solvents having a flash point <60°C (140°F).

Non-Halogenated Organic: It contains no Fluorine, Chlorine, Bromine, or Iodine.

The Segregation Rule
Crucial: Do NOT mix 2,3,4-trimethyldecane with Halogenated Solvents (e.g., Methylene

Chloride, Chloroform) unless absolutely necessary.

Why? Non-halogenated waste is often used for Fuel Blending (burned for energy recovery in

cement kilns). Halogenated waste requires specific, more expensive incineration to scrub

acid gases (HCl, HF) formed during combustion. Mixing them downgrades the entire

container to the more expensive "Halogenated" category.

Part 3: Step-by-Step Disposal Protocol
Step 1: Container Selection

Material: High-Density Polyethylene (HDPE) or Glass (Amber).

Integrity: Cap must have a chemically resistant liner (PTFE/Teflon).

Headspace: Leave 10% headspace to allow for thermal expansion.

Step 2: Accumulation
Verify the waste container is labeled "NON-HALOGENATED ORGANIC WASTE."

Ensure no oxidizers (e.g., Nitric Acid, Peroxides) are present in the drum. Alkanes react

exothermically with strong oxidizers.

Pour 2,3,4-trimethyldecane into the container using a funnel to prevent spillage.
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Close the container immediately. Do not leave the funnel in the neck (a common violation).

Step 3: Labeling
Mark the tag with the following constituents (approximate %):

2,3,4-Trimethyldecane (or "Branched Alkanes C10-C13")

Other co-solvents (e.g., Hexane, Toluene)

Hazard Checkboxes: [x] Combustible/Flammable [x] Toxic (Aspiration)[5]

Step 4: Final Disposal
Contact your EHS (Environmental Health & Safety) department or licensed waste contractor

(e.g., Clean Harbors, Veolia) for pickup. The material will likely be diverted to a fuel blending

program due to its high heat of combustion.

Part 4: Spill Response Contingency
Scenario: You spill 500mL of 2,3,4-trimethyldecane on the lab bench.

Alert: Notify nearby personnel. Remove ignition sources (Bunsen burners, hot plates).

PPE: Wear Nitrile gloves (splash protection) and safety goggles.

Contain: Use hydrophobic spill pads or inert absorbent (vermiculite/clay).

Note: Do not use paper towels for large spills; they increase surface area and flammability.

Clean: Scoop absorbed material into a sealable bag or bucket.

Dispose: Label the debris as "Solid Debris contaminated with Combustible Solvents" and

dispose of via the solid hazardous waste stream.

Part 5: Workflow Visualization
The following logic flow ensures you select the correct disposal stream and avoid costly

segregation errors.
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START: 2,3,4-Trimethyldecane Waste

Is it mixed with other chemicals?

Does the mixture contain
Strong Oxidizers?

Yes (Mixture)

STREAM A: Non-Halogenated
Organic Waste
(Fuel Blending)

No (Pure)

Does the mixture contain
Halogens (Cl, F, Br, I)?

No

STREAM B: Halogenated
Solvent Waste

(High Temp Incineration)

Yes

No

STOP: Potential Explosion Hazard!
Separate Oxidizers immediately.

Yes

Click to download full resolution via product page

Figure 1: Decision matrix for segregating alkane waste streams to ensure safety and regulatory

compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Decane, 2,3,4-trimethyl- (CAS 62238-15-7) - Chemical & Physical Properties by Cheméo
[chemeo.com]

2. Decane, 2,3,4-trimethyl- [webbook.nist.gov]

3. chemicalbook.com [chemicalbook.com]

4. fishersci.co.uk [fishersci.co.uk]

5. tsapps.nist.gov [tsapps.nist.gov]

6. PubChemLite - 2,3,4-trimethyldecane (C13H28) [pubchemlite.lcsb.uni.lu]

7. orgsyn.org [orgsyn.org]

To cite this document: BenchChem. [2,3,4-Trimethyldecane proper disposal procedures].
BenchChem, [2026]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchemlite.lcsb.uni.lu/e/compound/537769
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_4-Trimethyldecane
https://www.epa.gov/hwgenerators/resource-conservation-and-recovery-act-rcra-orientation-manual
https://www.osha.gov/hazcom
http://www.orgsyn.org/Content/pdfs/procedures/cv9p0247.pdf
https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b13794527?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemeo.com/cid/76-349-1/Decane-2-3-4-trimethyl
https://www.chemeo.com/cid/76-349-1/Decane-2-3-4-trimethyl
https://webbook.nist.gov/cgi/inchi?ID=C62238157&Mask=200
https://www.chemicalbook.com/msds/2-3-4-trimethylpentane.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=11934411&lang=EN
https://tsapps.nist.gov/srmext/msds/2257-MSDS.pdf
https://pubchemlite.lcsb.uni.lu/e/compound/537769
http://www.orgsyn.org/Content/pdfs/procedures/cv9p0247.pdf
https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/product/b13794527/docs#2-3-4-trimethyldecane-proper-disposal-procedures
https://www.benchchem.com/product/b13794527?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13794527?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

